Cas no 149858-94-6 (Benzene, 1,1'-thiobis-,trichloro deriv. (9CI))

• Product Name: Benzene, 1,1'-thiobis-,trichloro deriv. (9CI)
• CAS No: 149858-94-6
• MF: C₁₂H₇Cl₃S
• MW: 289.607979059219
• CID: 219996
• PubChem ID: 177887
• Update Time: 2025-04-19

Benzene, 1,1'-thiobis-,trichloro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-thiobis-,trichloro deriv. (9CI)
• 1,2,3-trichloro-4-phenylsulfanylbenzene
• DTXSID80164417
• 149858-94-6
• Benzene, 1,1'-thiobis-, trichloro deriv.
• SCHEMBL6730066

• Inchi： 1S/C12H7Cl3S/c13-9-6-7-10(12(15)11(9)14)16-8-4-2-1-3-5-8/h1-7H
• InChI Key： KATHYBZZJIQVEB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1SC1C=CC=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 287.93361
• Monoisotopic Mass: 287.933404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0